Cas no 53722-26-2 (Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester)

Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester structure
53722-26-2 structure
Product name:Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester
CAS No:53722-26-2
MF:C10H17ClO5P
MW:283.665743589401
CID:356533
PubChem ID:71365062

Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester
    • 1-(2-chloroacetyl)oxyprop-2-enyl-(1-ethoxypropoxy)-oxophosphanium
    • 53722-26-2
    • {1-[(Chloroacetyl)oxy]prop-2-en-1-yl}(1-ethoxypropoxy)oxophosphanium
    • DTXSID00788497
    • Inchi: InChI=1S/C10H18ClO5P/c1-4-9(14-6-3)16-17(13)10(5-2)15-8(12)7-11/h5,9-10,17H,2,4,6-7H2,1,3H3
    • InChI Key: YUKZALHFGKZJLF-UHFFFAOYSA-N
    • SMILES: CCOC(OP(C(OC(CCl)=O)C=C)=O)CC

Computed Properties

  • Exact Mass: 284.05814
  • Monoisotopic Mass: 283.0502133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83

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